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Compound of Interest

Compound Name: PKI 14-22 amide,myristoylated

Cat. No.: B612441 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the proper

disposal of PKI 14-22 amide, myristoylated, a cell-permeable peptide inhibitor of protein kinase

A (PKA).

Disposal Procedures
When disposing of PKI 14-22 amide, myristoylated, it is imperative to adhere to all applicable

federal, state, and local environmental regulations. The following steps provide a general

guideline for its disposal:

Consult Safety Data Sheet (SDS): Always refer to the product-specific SDS for the most

detailed and accurate disposal information.[1][2][3][4][5]

Chemical Waste Collection: Dispose of the compound by transferring it to a licensed

chemical waste disposal company. This ensures that the waste is managed in an

environmentally safe and compliant manner.

Containerization: Use appropriate, clearly labeled, and sealed containers for waste collection

to prevent leakage or spillage.

Avoid Environmental Release: Do not dispose of this chemical by flushing it down the drain

or discarding it in the regular trash, as this can lead to environmental contamination.
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Handling and Storage Precautions
Proper handling and storage are crucial to minimize risks associated with PKI 14-22 amide,

myristoylated.

Handling:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, a lab coat, and safety glasses.

Ventilation: Use in a well-ventilated area or under a chemical fume hood to minimize

inhalation exposure.

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse the

affected area thoroughly with water.

Storage:

Temperature: Store in a cool, dry, and well-ventilated place. For long-term storage, it is often

recommended to aliquot and freeze at -20°C. Stock solutions are reported to be stable for up

to 3 months at -20°C.

Container: Keep the container tightly closed and stored away from incompatible materials.

Chemical and Physical Properties
A summary of the key quantitative data for PKI 14-22 amide, myristoylated is provided in the

table below.

Property Value

Molecular Formula C₅₃H₁₀₀N₂₀O₁₂

Molecular Weight 1209.5 g/mol

Purity ≥95%

Primary Target Kᵢ 36 nM (for non-myristoylated version)
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of PKI 14-22

amide, myristoylated.

Preparation

Collection

Disposal

Consult Safety Data Sheet (SDS)

Wear appropriate Personal Protective Equipment (PPE)

Use a designated, labeled, and sealed waste container

Transfer PKI 14-22 amide, myristoylated waste into the container

Store waste container in a secure, designated area

Arrange for pickup by a licensed chemical waste disposal company

Complete all required waste disposal documentation
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Disposal Workflow for PKI 14-22 Amide, Myristoylated

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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